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Compound of Interest

Compound Name: NOTA (trihydrochloride)

Cat. No.: B15137531 Get Quote

Essential Safety and Handling Guide for NOTA
(trihydrochloride)
Researchers, scientists, and drug development professionals handling 1,4,7-

triazacyclononane-N,N',N''-triacetic acid trihydrochloride, commonly known as NOTA
(trihydrochloride), must adhere to stringent safety protocols. This bifunctional chelator, while

instrumental in PET imaging and cancer research, presents significant hazards requiring

meticulous handling and disposal procedures.[1][2][3][4][5] The trihydrochloride salt of 1,4,7-

Triazacyclononane is a corrosive solid that can cause severe skin burns, eye damage, and

respiratory irritation.[6][7] Adherence to the following guidelines is critical to ensure personal

safety and maintain a secure laboratory environment.

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment ensemble is mandatory when working with

NOTA (trihydrochloride). The selection of appropriate PPE is the first line of defense against

potential exposure. The following table summarizes the required equipment.
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Body Part Required PPE
Specifications and
Recommendations

Respiratory NIOSH-approved respirator

A dust mask (e.g., N95) is a

minimum requirement for

handling the solid form.[7] For

activities with a risk of aerosol

or dust formation, a full-face or

half-mask air-purifying

respirator should be used.[8]

Work should be conducted in a

chemical fume hood.[6]

Eyes & Face

Safety glasses with side

shields or chemical splash

goggles

To protect against splashes

and flying particles. A face

shield may be necessary for

tasks with a higher risk of

splashing.[9]

Hands Chemical-resistant gloves

Standard BS EN 374:2003

compliant gloves are a

minimum. Given the corrosive

nature of the compound, nitrile

gloves are a suitable option.

[10] Always inspect gloves

before use and wash hands

thoroughly after handling.

Body Protective clothing

A lab coat is standard. For

larger quantities or increased

risk of exposure, chemical-

resistant coveralls or an apron

should be worn.[8][10]

Feet Closed-toe shoes To protect against spills.[9]

Operational and Disposal Plans: A Step-by-Step
Guide
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A systematic approach to handling and disposal is crucial to minimize risk. The following

workflow outlines the key steps from preparation to final disposal of NOTA (trihydrochloride).
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Safe Handling and Disposal Workflow for NOTA (trihydrochloride)

Preparation

Handling

Decontamination & Cleanup

Disposal

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Prepare Work Area (Chemical Fume Hood)

Weigh Solid in Ventilated Enclosure

Dissolve in Appropriate Solvent

Perform Experimental Procedure

Wipe Down Work Surfaces

Decontaminate Glassware

Segregate Waste (Solid & Liquid)

Label Waste Containers Clearly

Dispose According to Institutional Guidelines
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Hazard-PPE Correlation for NOTA (trihydrochloride)

Hazards of NOTA (trihydrochloride)

Protective Measures (PPE)

Respiratory Irritation

Respirator & Fume Hood

mitigates

Severe Eye Damage

Goggles & Face Shield

protects against

Severe Skin Burns

Chemical-Resistant Gloves & Clothing

prevents

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling NOTA
(trihydrochloride)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15137531#personal-protective-equipment-for-
handling-nota-trihydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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